Cas no 103031-30-7 (5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 103031-30-7
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD04115382
• CID: 125414
• PubChem ID: 227638
• Update Time: 2025-07-17

5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-
• 5,5,8,8-TETRAMETHYL-5,6,7,8-TETRAHYDRO-2-NAPHTHALENECARBOXYLIC ACID
• 5,5,8,8-tetramethyl-6,7-dihydronaphthalene-2-carboxylic acid
• 1,1,4,4-tetramethyl-6-carboxy-1,2,3,4-tetrahydronaphthalene
• 5,5,8,8-tetrahydro-5,5,8,8-tetramethylnaphtalene-2-carboxylic acid
• 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthoic acid
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenec
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene-2-carboxylic acid
• AKOS MSC-0168
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenecarboxylic a
• 5,5,8,8-tetraMethyl-5,6,7,8-tetrahydro-naphthalen-2-carboxylic acid
• SDCCGMLS-0066066.P001
• SCHEMBL846110
• NSC19537
• AKOS004115374
• NSC-19537
• EN300-75099
• DTXSID60280982
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenecarboxylic acid
• CHEMBL552060
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalene-carboxylic acid
• 103031-30-7
• CS-0207179
• AS-43564
• MFCD04115382
• FT-0619764
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid
• W-204473
• 5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-naphthoic acid
• KSEZYZSBKCPEKP-UHFFFAOYSA-N
• Z1162907011

• MDL： MFCD04115382
• Inchi： 1S/C15H20O2/c1-14(2)7-8-15(3,4)12-9-10(13(16)17)5-6-11(12)14/h5-6,9H,7-8H2,1-4H3,(H,16,17)
• InChI Key： KSEZYZSBKCPEKP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)=O

Computed Properties

• Exact Mass: 232.14600
• Monoisotopic Mass: 232.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.029
• Melting Point: 197℃
• Boiling Point: 346.1°Cat760mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.52
• PSA: 37.30000
• LogP: 3.73380
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

Comprehensive Overview of 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 103031-30-7)

5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 103031-30-7) is a specialized organic compound with a unique tetrahydronaphthalene backbone. This compound has garnered significant attention in pharmaceutical and materials science research due to its structural versatility and potential applications. The presence of a carboxylic acid functional group at the 2-position of the naphthalene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for tetrahydronaphthalene derivatives has surged, driven by their role in drug discovery and advanced material design. Researchers are particularly interested in the compound's potential as a building block for small-molecule inhibitors and fluorescent probes. Its tetramethyl-substituted structure contributes to enhanced stability and lipophilicity, which are critical properties for bioavailability in medicinal chemistry applications.

The synthesis of 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis practices, which are trending topics in the scientific community.

From an industrial perspective, this compound is often explored for its potential in polymer additives and specialty coatings. Its aromatic core and functional groups enable interactions with other monomers, improving material properties like thermal stability and UV resistance. Such applications are increasingly relevant as industries seek eco-friendly alternatives to traditional petrochemical-based additives.

In the context of drug development, 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has been investigated for its role in modulating biological pathways. For instance, its structural analogs have shown promise in targeting inflammatory markers and metabolic enzymes. These findings align with current research trends focusing on precision medicine and personalized therapeutics, which dominate academic and commercial discussions.

Another area of interest is the compound's potential in agrochemical formulations. The tetrahydronaphthalene scaffold is known to exhibit pesticidal and herbicidal activities, making it a candidate for next-generation crop protection agents. This aligns with global efforts to address food security challenges through innovative sustainable agriculture solutions.

For researchers and manufacturers, sourcing high-quality 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid is critical. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with regulatory standards. The compound's stability under ambient conditions further simplifies storage and handling, reducing logistical challenges.

In summary, 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 103031-30-7) represents a versatile and high-value chemical entity with broad applications across multiple industries. Its unique structure and functional properties continue to inspire innovation in pharmaceuticals, materials science, and agrochemicals, positioning it as a compound of enduring scientific and commercial relevance.